Cas no 63818-33-7 (3-Bromo-4-(tert-butyl)aniline hydrochloride)

3-Bromo-4-(tert-butyl)aniline hydrochloride structure
63818-33-7 structure
Product Name:3-Bromo-4-(tert-butyl)aniline hydrochloride
CAS No:63818-33-7
MF:C10H15BrClN
MW:264.589801073074
MDL:MFCD26743560
CID:960924
PubChem ID:24193736
Update Time:2025-04-19

3-Bromo-4-(tert-butyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-4-(tert-butyl)aniline hydrochloride
    • 3-bromo-4-tert-butylaniline,hydrochloride
    • 3-Bromo-4-tert-butylaniline
    • benzenamine, 3-bromo-4-(1,1-dimethylethyl)-
    • DTXSID80638401
    • 3-Bromo-4-(tert-Butyl)aniline HCl
    • 3-Bromo-4-tert-butylaniline--hydrogen chloride (1/1)
    • 3-Bromo-4-(tert-butyl)anilinehydrochloride
    • A868026
    • AKOS016014912
    • DB-331123
    • 3-bromo-4-tert-butylaniline;hydrochloride
    • NSC156900
    • 63818-33-7
    • NSC-156900
    • MDL: MFCD26743560
    • Inchi: 1S/C10H14BrN.ClH/c1-10(2,3)8-5-4-7(12)6-9(8)11;/h4-6H,12H2,1-3H3;1H
    • InChI Key: MXKBHIPOOQSROI-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=CC=1C(C)(C)C)N.Cl

Computed Properties

  • Exact Mass: 227.03102
  • Monoisotopic Mass: 263.008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 150
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2

Experimental Properties

  • Density: 1.306
  • Boiling Point: 285.8°C at 760 mmHg
  • Flash Point: 126.6°C
  • Refractive Index: 1.561
  • PSA: 26.02

3-Bromo-4-(tert-butyl)aniline hydrochloride Pricemore >>

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